Cas no 1770751-65-9 (1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylicacid)

• Product Name: 1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylicacid
• CAS No: 1770751-65-9
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• CID: 3046005
• PubChem ID: 652399
• Update Time: 2025-08-02

1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylic acid
• 1-(4-ISOPROPOXY-BENZOYL)-PYRROLIDINE-2-CARBOXYLIC ACID
• Cyclopentanecarboxylic acid, 2-[4-(1-methylethoxy)benzoyl]-
• (4-Isopropoxybenzoyl)proline
• AKOS000300379
• 1770751-65-9
• HMS1677J14
• SCHEMBL24728099
• CHEMBL1888210
• SR-01000360415
• CS-0336781
• BAS 02787629
• 1-(4-propan-2-yloxybenzoyl)pyrrolidine-2-carboxylic acid
• HMS2474J03
• MLS000029380
• STL524736
• Oprea1_585032
• AKOS017271924
• Oprea1_485835
• SMR000011484
• SR-01000360415-1
• 1-{[4-(propan-2-yloxy)phenyl]carbonyl}proline
• 1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylicacid

• Inchi： 1S/C16H20O4/c1-10(2)20-12-8-6-11(7-9-12)15(17)13-4-3-5-14(13)16(18)19/h6-10,13-14H,3-5H2,1-2H3,(H,18,19)
• InChI Key： RJUWSLWVMVHNEO-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCC1C(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylicacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylicacid

Recent Advances in the Study of 1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylic acid (CAS: 1770751-65-9)

1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylic acid (CAS: 1770751-65-9) is a novel chemical entity that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine-2-carboxylic acid scaffold and isopropoxybenzoyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylic acid involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing byproduct formation and improving scalability. The compound's structural features, including its chiral center and aromatic substitution, contribute to its biological activity and selectivity, making it a valuable tool for target identification and validation in drug discovery.

Pharmacological studies have revealed that 1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylic acid exhibits potent inhibitory effects on specific enzymatic targets, such as proteases and kinases, which are implicated in various disease pathways. In vitro and in vivo experiments have demonstrated its efficacy in modulating key cellular processes, including inflammation, apoptosis, and proliferation. These findings underscore its potential as a therapeutic agent for conditions such as cancer, autoimmune disorders, and neurodegenerative diseases.

Mechanistic insights into the compound's action have been elucidated through structural biology and computational modeling. X-ray crystallography and molecular docking studies have identified critical interactions between the compound and its target proteins, providing a foundation for structure-activity relationship (SAR) optimization. These efforts aim to enhance the compound's potency, selectivity, and pharmacokinetic properties, thereby improving its therapeutic index.

In addition to its direct pharmacological effects, 1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylic acid has been explored as a versatile building block in medicinal chemistry. Its modular structure allows for facile derivatization, enabling the generation of analogs with tailored properties. Recent work has focused on modifying the isopropoxy and carboxylic acid functionalities to explore their impact on bioavailability and target engagement, yielding insights that inform the design of next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of 1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylic acid. Issues such as metabolic stability, tissue distribution, and potential off-target effects require further investigation. Ongoing preclinical studies are addressing these concerns, with the goal of advancing the compound into early-phase clinical trials. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and realizing the full therapeutic potential of this compound.

In conclusion, 1-(4-Isopropoxybenzoyl)pyrrolidine-2-carboxylic acid (CAS: 1770751-65-9) represents a promising avenue for drug discovery and development. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable tool for both basic research and therapeutic applications. Continued research into its mechanism of action, optimization of its pharmacological profile, and exploration of its clinical potential will be essential in harnessing its benefits for human health.